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Compound of Interest

Compound Name: 1-Octyn-3-OL

Cat. No.: B1346985 Get Quote

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling 1-Octyn-3-OL. It outlines the

necessary personal protective equipment (PPE), safe operational procedures, and proper

disposal methods to ensure a secure laboratory environment.

Chemical Safety and Hazard Information
1-Octyn-3-OL is a combustible liquid that is harmful if swallowed and can cause skin and eye

irritation.[1][2] It is also very toxic to aquatic life.[1][3] Adherence to strict safety protocols is

mandatory to minimize risks.

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative data for 1-Octyn-3-
OL.
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Property Value

Molecular Formula C₈H₁₄O

Molecular Weight 126.20 g/mol [3][4][5]

CAS Number 818-72-4[1]

Appearance Colorless to light yellow, clear liquid[2][6]

Boiling Point
169.6 °C at 760 mmHg (estimated)[7] or 83 °C

at 19 mmHg

Flash Point 63 °C (145.4 °F) - closed cup[8]

Density 0.864 g/mL at 25 °C

Solubility Insoluble in water, soluble in alcohol[2]

Vapor Pressure 0.5 mmHg at 25 °C (estimated)[7]

LD50 (Oral, Mouse) 460 mg/kg[7]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1-Octyn-3-OL to ensure personal safety and

prevent exposure.

PPE Category Specific Requirements

Eye and Face Chemical safety goggles or a face shield.[9]

Hand

Chemical-resistant gloves (e.g., Neoprene or

PVC).[9] The suitability and durability of the

glove type are dependent on usage.

Body
A lab coat or chemical-resistant apron. Overalls

are recommended for larger quantities.[9]

Respiratory

Use in a well-ventilated area or under a

chemical fume hood is required.[10] A respirator

with an appropriate filter may be necessary if

ventilation is inadequate.
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Operational and Disposal Plan
A systematic approach to handling and disposing of 1-Octyn-3-OL is crucial for laboratory

safety. The following step-by-step protocols must be followed.

Receiving and Storage Protocol

Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, concentration, and

hazard symbols.

Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[1][6] Keep containers tightly closed.[8]

Compatibility: Store away from incompatible materials such as strong oxidizing agents, acid

chlorides, and acid anhydrides.[8][10]

Handling Protocol

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[9]

Ventilation: All work with 1-Octyn-3-OL must be conducted in a well-ventilated area,

preferably within a chemical fume hood.[10]

Personal Protective Equipment: Don the appropriate PPE as specified in the table above.

Dispensing: When transferring the liquid, use a spark-proof tool and avoid creating aerosols.

[10]

Hygiene: Wash hands thoroughly with soap and water after handling.[1][2] Do not eat, drink,

or smoke in the work area.[1][2][6]

Spill Management Protocol

Evacuation: In case of a large spill, evacuate the area immediately.
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Ventilation: Ensure the area is well-ventilated.

Ignition Sources: Remove all sources of ignition from the spill area.[10]

Containment: For small spills, absorb the liquid with an inert material such as dry sand or

earth.[10]

Collection: Place the absorbent material into a sealed, labeled container for proper disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent.

Disposal Protocol

Waste Collection: Collect all 1-Octyn-3-OL waste, including contaminated materials, in a

designated and properly labeled hazardous waste container.

Regulations: Dispose of the chemical waste in accordance with all local, state, and federal

regulations.[9]

Professional Disposal: Contact a licensed professional waste disposal service to arrange for

the removal and disposal of the hazardous waste.

Visual Safety Workflows
To further clarify the safety procedures, the following diagrams illustrate the logical relationships

in hazard management and the operational workflow for handling 1-Octyn-3-OL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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